Cas no 438478-09-2 (N-(3-Chlorophenyl)-2-(2,4-dimethylphenoxy)acetamide)

N-(3-Chlorophenyl)-2-(2,4-dimethylphenoxy)acetamide structure
438478-09-2 structure
Product name:N-(3-Chlorophenyl)-2-(2,4-dimethylphenoxy)acetamide
CAS No:438478-09-2
MF:C16H16NO2Cl
MW:289.757
CID:3053549
PubChem ID:835655

N-(3-Chlorophenyl)-2-(2,4-dimethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Chlorophenyl)-2-(2,4-dimethylphenoxy)acetamide
    • Oprea1_347488
    • AN-652/12267369
    • N-(3-chlorophenyl)-2-(2,4-dimethylphenoxy)acetamide
    • 438478-09-2
    • AKOS001060093
    • CCG-348312
    • 665-200-8
    • Z17498121
    • Inchi: InChI=1S/C16H16ClNO2/c1-11-6-7-15(12(2)8-11)20-10-16(19)18-14-5-3-4-13(17)9-14/h3-9H,10H2,1-2H3,(H,18,19)
    • InChI Key: GVQUUBIGCMVDNL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 289.0869564Da
  • Monoisotopic Mass: 289.0869564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.3Ų

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